Cas no 52977-72-7 (N,N-Bis(carboxymethyl)-L-valine)

N,N-Bis(carboxymethyl)-L-valine structure
52977-72-7 structure
Product Name:N,N-Bis(carboxymethyl)-L-valine
CAS No:52977-72-7
MF:C9H15NO6
MW:233.218503236771
CID:2843419
PubChem ID:71442003
Update Time:2025-04-21

N,N-Bis(carboxymethyl)-L-valine Chemical and Physical Properties

Names and Identifiers

    • N,N-Bis(carboxymethyl)-L-valine
    • 52977-72-7
    • DTXSID50850911
    • Inchi: 1S/C9H15NO6/c1-5(2)8(9(15)16)10(3-6(11)12)4-7(13)14/h5,8H,3-4H2,1-2H3,(H,11,12)(H,13,14)(H,15,16)/t8-/m0/s1
    • InChI Key: MNKCOPCEKKDGGV-QMMMGPOBSA-N
    • SMILES: OC([C@H](C(C)C)N(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 233.08993720Da
  • Monoisotopic Mass: 233.08993720Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 115Ų
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